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Compound of Interest

Compound Name: 2-Fluoro-4-nitrobenzaldehyde

CAS No.: 157701-72-9

Cat. No.: B122873

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 2-
Fluoro-4-nitrobenzaldehyde, a key intermediate in the synthesis of various pharmaceutical

and agrochemical compounds. Due to the limited availability of published experimental spectra

for this specific molecule, this guide presents a detailed analysis based on predicted data and

established spectroscopic principles derived from closely related analogs. The information

herein is intended to serve as a valuable reference for the identification, characterization, and

quality control of 2-Fluoro-4-nitrobenzaldehyde in a research and development setting.

Molecular Structure and Properties
2-Fluoro-4-nitrobenzaldehyde possesses a molecular formula of C₇H₄FNO₃ and a molecular

weight of 169.11 g/mol .[1][2] The presence of a fluorine atom, a nitro group, and an aldehyde

functional group on the benzene ring results in a unique electronic environment, which is

reflected in its spectroscopic characteristics.
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The following tables summarize the predicted Nuclear Magnetic Resonance (NMR), Infrared

(IR), and Mass Spectrometry (MS) data for 2-Fluoro-4-nitrobenzaldehyde. These predictions

are based on computational models and analysis of spectral data from analogous compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Table 1: Predicted ¹H NMR Data (500 MHz, CDCl₃)

Chemical Shift (δ,
ppm)

Multiplicity
Coupling Constant
(J, Hz)

Assignment

~10.4 s - H-C=O

~8.2 d ~8.5 H-6

~8.0 dd ~8.5, ~2.0 H-5

~7.9 d ~2.0 H-3

Note: The chemical shifts of the aromatic protons are influenced by the electron-withdrawing

effects of the nitro and aldehyde groups, and the electron-donating/withdrawing nature of the

fluorine atom.

Table 2: Predicted ¹³C NMR Data (125 MHz, CDCl₃)

Chemical Shift (δ, ppm) Assignment

~188 C=O

~165 (d, ¹JCF ≈ 260 Hz) C-F

~150 C-NO₂

~135 C-1

~129 (d, ³JCF ≈ 8 Hz) C-3

~125 (d, ²JCF ≈ 25 Hz) C-5

~115 (d, ²JCF ≈ 20 Hz) C-6
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Note: The carbon attached to the fluorine will appear as a doublet due to C-F coupling. Long-

range C-F couplings may also be observed for other carbons.

Table 3: Predicted ¹⁹F NMR Data (470 MHz, CDCl₃)

Chemical Shift (δ, ppm) Assignment

~ -110 Ar-F

Note: The chemical shift is relative to a standard such as CFCl₃.

Infrared (IR) Spectroscopy
Table 4: Predicted IR Absorption Bands

Wavenumber (cm⁻¹) Intensity Assignment

~3100 - 3000 Medium Aromatic C-H stretch

~2850, ~2750 Weak
Aldehyde C-H stretch (Fermi

doublet)

~1710 Strong C=O stretch (aldehyde)

~1610, ~1470 Medium-Strong Aromatic C=C stretch

~1530, ~1350 Strong
Asymmetric and symmetric

NO₂ stretch

~1250 Strong C-F stretch

~850 Strong C-H out-of-plane bend

Mass Spectrometry (MS)
Table 5: Predicted Mass Spectrometry Fragmentation
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m/z Interpretation

169 [M]⁺ (Molecular ion)

168 [M-H]⁺

140 [M-CHO]⁺

123 [M-NO₂]⁺

95 [M-CHO-NO₂]⁺

75 [C₆H₄F]⁺

Note: The fragmentation pattern is characteristic of substituted benzaldehydes, with initial

losses of the formyl and nitro groups being prominent.

Experimental Protocols
The following are detailed methodologies for the spectroscopic analysis of 2-Fluoro-4-
nitrobenzaldehyde.

NMR Spectroscopy
Sample Preparation: Dissolve approximately 10-20 mg of 2-Fluoro-4-nitrobenzaldehyde in

0.6-0.7 mL of deuterated chloroform (CDCl₃). Add a small amount of tetramethylsilane (TMS)

as an internal standard (0 ppm).

Instrumentation: Utilize a 500 MHz NMR spectrometer.

¹H NMR Acquisition:

Acquire the spectrum with a 90° pulse.

Set the spectral width to cover the range of 0-12 ppm.

Use a relaxation delay of 1-2 seconds.

Collect a sufficient number of scans (e.g., 16-32) to achieve a good signal-to-noise ratio.
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¹³C NMR Acquisition:

Acquire the spectrum using a proton-decoupled pulse sequence.

Set the spectral width to cover the range of 0-200 ppm.

Use a longer relaxation delay (e.g., 2-5 seconds).

A larger number of scans (e.g., 1024 or more) will be required due to the low natural

abundance of ¹³C.

¹⁹F NMR Acquisition:

Acquire the spectrum with a 90° pulse.

Set the spectral width to an appropriate range for aromatic fluorine compounds (e.g., -100

to -130 ppm).

Use a relaxation delay of 1-2 seconds.

Data Processing: Process the raw data by applying a Fourier transform, phase correction,

and baseline correction. Integrate the signals in the ¹H NMR spectrum to determine the

relative proton ratios.

IR Spectroscopy
Sample Preparation (Solid): Prepare a KBr (potassium bromide) pellet by grinding a small

amount (1-2 mg) of 2-Fluoro-4-nitrobenzaldehyde with approximately 100-200 mg of dry

KBr powder. Press the mixture into a thin, transparent disk using a hydraulic press.

Alternatively, for a quicker analysis, a solid sample can be analyzed using an Attenuated

Total Reflectance (ATR) accessory.

Instrumentation: Use a Fourier-Transform Infrared (FTIR) spectrometer.

Acquisition:

Record a background spectrum of the empty sample compartment (or the clean ATR

crystal).
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Place the KBr pellet or the solid sample on the ATR crystal in the sample holder.

Record the sample spectrum over the range of 4000-400 cm⁻¹.

Co-add multiple scans (e.g., 16-32) to improve the signal-to-noise ratio.

Data Processing: The instrument software will automatically ratio the sample spectrum

against the background spectrum to produce the final absorbance or transmittance

spectrum.

Mass Spectrometry
Sample Preparation: Dissolve a small amount of 2-Fluoro-4-nitrobenzaldehyde in a

suitable volatile solvent (e.g., methanol or acetonitrile) to a concentration of approximately 1

mg/mL.

Instrumentation: A mass spectrometer equipped with an Electron Ionization (EI) source is

typically used for the analysis of small, volatile molecules.

Acquisition:

Introduce the sample into the ion source, often via a direct insertion probe or through a

gas chromatograph (GC-MS).

Set the ionization energy to 70 eV.

Scan a mass range appropriate for the compound (e.g., m/z 40-200).

Data Analysis: Identify the molecular ion peak and analyze the fragmentation pattern to

confirm the structure of the compound.

Experimental Workflow
The following diagram illustrates the general workflow for the spectroscopic analysis of a solid

organic compound like 2-Fluoro-4-nitrobenzaldehyde.
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Caption: General workflow for the spectroscopic analysis of 2-Fluoro-4-nitrobenzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b122873/docs#spectroscopic-profile-of-2-fluoro-4-
nitrobenzaldehyde-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b122873/docs#spectroscopic-profile-of-2-fluoro-4-nitrobenzaldehyde-a-technical-guide
https://www.benchchem.com/product/b122873/docs#spectroscopic-profile-of-2-fluoro-4-nitrobenzaldehyde-a-technical-guide
https://www.benchchem.com/product/b122873?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122873?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

